Cas no 2171597-99-0 (1-(2-Ethoxyacetyl)azetidine-2-carboxamide)

• Product Name: 1-(2-Ethoxyacetyl)azetidine-2-carboxamide
• CAS No: 2171597-99-0
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5771107
• PubChem ID: 165958408
• Update Time: 2025-06-08

1-(2-Ethoxyacetyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2171597-99-0
• 1-(2-ethoxyacetyl)azetidine-2-carboxamide
• EN300-1281192
• 1-(2-Ethoxyacetyl)azetidine-2-carboxamide

• Inchi： 1S/C8H14N2O3/c1-2-13-5-7(11)10-4-3-6(10)8(9)12/h6H,2-5H2,1H3,(H2,9,12)
• InChI Key： LGABQVDJWSQBMF-UHFFFAOYSA-N
• SMILES： O(CC)CC(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 1-(2-Ethoxyacetyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(2-Ethoxyacetyl)azetidine-2-carboxamide (CAS No. 2171597-99-0): Properties, Applications, and Research Insights

1-(2-Ethoxyacetyl)azetidine-2-carboxamide, identified by its CAS number 2171597-99-0, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique azetidine ring coupled with an ethoxyacetyl group, making it a promising candidate for drug discovery and medicinal chemistry applications. Its structural versatility allows for interactions with biological targets, particularly in the development of enzyme inhibitors and receptor modulators.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 1-(2-Ethoxyacetyl)azetidine-2-carboxamide. Researchers are leveraging machine learning to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a topic frequently searched in scientific databases. The compound's carboxamide moiety and azetidine scaffold are of particular interest due to their prevalence in FDA-approved drugs, such as beta-lactam antibiotics and neurological therapeutics.

From a synthetic perspective, 1-(2-Ethoxyacetyl)azetidine-2-carboxamide is synthesized via N-acylation reactions of azetidine derivatives, a process optimized for high yield and purity. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, addressing common queries about compound characterization methods. Its stability under physiological conditions makes it suitable for in vitro assays, a key focus area in preclinical research.

Environmental and green chemistry considerations are also relevant to this compound. With growing searches for sustainable synthesis routes, recent studies explore solvent-free or catalytic methods to produce 1-(2-Ethoxyacetyl)azetidine-2-carboxamide with reduced waste. This aligns with the pharmaceutical industry's push toward green manufacturing practices, a hot topic in 2024.

In conclusion, 1-(2-Ethoxyacetyl)azetidine-2-carboxamide (CAS 2171597-99-0) represents a multifaceted compound with significant potential in drug development and biochemical research. Its structural features, coupled with advancements in computational chemistry and sustainable synthesis, position it as a valuable subject for future scientific exploration.